Cas no 1567903-77-8 (N-{4-(1R)-1-hydroxyethylphenyl}acetamide)
N-{4-(1R)-1-hydroxyethylphenyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-(1R)-1-hydroxyethylphenyl}acetamide
- 1567903-77-8
- N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide
- EN300-1856108
-
- Inchi: 1S/C10H13NO2/c1-7(12)9-3-5-10(6-4-9)11-8(2)13/h3-7,12H,1-2H3,(H,11,13)/t7-/m1/s1
- InChI Key: AXSFXIYXBDIWQK-SSDOTTSWSA-N
- SMILES: O[C@H](C)C1C=CC(=CC=1)NC(C)=O
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.3Ų
N-{4-(1R)-1-hydroxyethylphenyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1856108-1g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1856108-5g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 5g |
$2235.0 | 2023-09-18 | ||
| Enamine | EN300-1856108-10g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 10g |
$3315.0 | 2023-09-18 | ||
| Enamine | EN300-1856108-0.05g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1856108-0.1g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1856108-0.25g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1856108-0.5g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1856108-1.0g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1856108-2.5g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1856108-5.0g |
N-{4-[(1R)-1-hydroxyethyl]phenyl}acetamide |
1567903-77-8 | 5g |
$2732.0 | 2023-06-02 |
N-{4-(1R)-1-hydroxyethylphenyl}acetamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on N-{4-(1R)-1-hydroxyethylphenyl}acetamide
Comprehensive Analysis of N-{4-(1R)-1-hydroxyethylphenyl}acetamide (CAS No. 1567903-77-8): Properties, Applications, and Research Insights
N-{4-(1R)-1-hydroxyethylphenyl}acetamide (CAS No. 1567903-77-8) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its acetamide and hydroxyethyl functional groups, has garnered attention due to its stereospecific properties and applications in drug development. Its R-configuration at the chiral center enhances its selectivity, making it a valuable intermediate in the synthesis of bioactive molecules.
In recent years, the demand for chiral building blocks like N-{4-(1R)-1-hydroxyethylphenyl}acetamide has surged, driven by advancements in asymmetric synthesis and targeted drug delivery systems. Researchers are particularly interested in its role in designing enzyme inhibitors and receptor modulators, as its structure allows for precise interactions with biological targets. The compound's CAS No. 1567903-77-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of N-{4-(1R)-1-hydroxyethylphenyl}acetamide typically involves stereoselective reduction of ketone precursors or enzymatic resolution methods. Its high enantiomeric purity is critical for applications in pharmaceutical intermediates, where even minor impurities can affect efficacy. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity and configuration, ensuring compliance with industry standards.
From an industrial perspective, N-{4-(1R)-1-hydroxyethylphenyl}acetamide aligns with the growing trend toward green chemistry and sustainable manufacturing. Companies are exploring catalytic asymmetric synthesis to minimize waste and improve yield, addressing environmental concerns while meeting regulatory requirements. This approach resonates with the increasing consumer and investor focus on ESG (Environmental, Social, and Governance) criteria in chemical production.
Beyond pharmaceuticals, CAS No. 1567903-77-8 has potential applications in material science, particularly in the development of chiral polymers and liquid crystals. Its ability to influence molecular self-assembly makes it a candidate for advanced optical devices and sensors. These interdisciplinary applications highlight the compound's versatility and its role in driving innovation across multiple fields.
In summary, N-{4-(1R)-1-hydroxyethylphenyl}acetamide (CAS No. 1567903-77-8) exemplifies the intersection of chiral chemistry and modern technology. Its unique properties and broad applicability position it as a key player in the future of drug discovery and functional materials. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial discussions.
1567903-77-8 (N-{4-(1R)-1-hydroxyethylphenyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)